Cas no 30714-38-6 (Alanine,3-[(2-aminoethyl)dithio]-, monohydrochloride, L- (8CI))

Alanine,3-[(2-aminoethyl)dithio]-, monohydrochloride, L- (8CI) structure
30714-38-6 structure
Product Name:Alanine,3-[(2-aminoethyl)dithio]-, monohydrochloride, L- (8CI)
CAS No:30714-38-6
MF:C5H12N2O2S2
MW:196.290978431702
CID:308816
PubChem ID:424083
Update Time:2025-04-19

Alanine,3-[(2-aminoethyl)dithio]-, monohydrochloride, L- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Alanine,3-[(2-aminoethyl)dithio]-, monohydrochloride, L- (8CI)
    • 2-amino-3-(2-aminoethyldisulfanyl)propanoic acid
    • 3-((2-Aminoethyl)dithio)alanine
    • 3-(2-Amino-aethyldisulfanyl)-L-alanin, Hydrochlorid
    • 3-(2-amino-ethyldisulfanyl)-L-alanine , hydrochloride
    • AC1L9O5W
    • AGN-PC-004LB5
    • NSC161601
    • 30714-38-6
    • NSC 161601
    • SCHEMBL14624930
    • Inchi: 1S/C5H12N2O2S2/c6-1-2-10-11-3-4(7)5(8)9/h4H,1-3,6-7H2,(H,8,9)
    • InChI Key: WYQFVGPQTGCDJH-UHFFFAOYSA-N
    • SMILES: S(CC(C(=O)O)N)SCCN

Computed Properties

  • Exact Mass: 196.03416
  • Monoisotopic Mass: 196.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.6
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • Density: 1.388
  • Boiling Point: 361.7°Cat760mmHg
  • Flash Point: 172.6°C
  • Refractive Index: 1.622
  • PSA: 89.34
  • LogP: 1.94100
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